2-(4-ethyl-2-morpholin-4-yl-6-oxopyrimidin-1(6H)-yl)-N-methyl-N-(3-methylphenyl)acetamide

• IUPAC Name: 2-(4-ethyl-2-morpholin-4-yl-6-oxopyrimidin-1-yl)-N-methyl-N-(3-methylphenyl)acetamide
• InChI: InChI=1S/C20H26N4O3/c1-4-16-13-18(25)24(20(21-16)23-8-10-27-11-9-23)14-19(26)22(3)17-7-5-6-15(2)12-17/h5-7,12-13H,4,8-11,14H2,1-3H3
• InChI Key: FCGPTVLRWAPRPH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)N(C(=N1)N2CCOCC2)CC(=O)N(C)C3=CC=CC(=C3)C
• Molecular Formula: C20H26N4O3
• Molecular Weight: 370.4 g/mol
• CAS No.: 1251627-84-5

Description

2-(4-ethyl-2-morpholin-4-yl-6-oxopyrimidin-1(6H)-yl)-N-methyl-N-(3-methylphenyl)acetamide is a useful research compound. Its molecular formula is C20H26N4O3 and its molecular weight is 370.453. The purity is usually 95%.
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Scientific Research Applications

Antifungal and Antimicrobial Activities

• Broad-spectrum Antifungal Agents : Derivatives similar to the query compound have been identified as potent fungicidal agents against Candida species, showcasing broad antifungal activity against various fungi species, including molds and dermatophytes. Optimization of these compounds has led to improved plasmatic stability while maintaining their in vitro antifungal activity, demonstrating in vivo efficacy in murine models of systemic Candida albicans infection with significant fungal load reduction in kidneys (Bardiot et al., 2015).

• Antimicrobial Activity of Pyrimidine-Triazole Derivatives : Novel derivatives synthesized from related compounds have shown antimicrobial activity against selected bacterial and fungal strains, further emphasizing the potential of such compounds in addressing microbial resistance (Majithiya & Bheshdadia, 2022).

• In vitro Microbiological Evaluation : Biolabile 2-morpholino-N-(4,6-diarylpyrimidin-2-yl)acetamides have been synthesized and evaluated for their antibacterial and antifungal activities, showcasing excellent antibacterial activity against specific bacterial strains and inhibition against certain fungal species (Kanagarajan et al., 2010).

Antioxidant Activity

Novel coordination complexes constructed from pyrazole-acetamide derivatives, including molecules structurally related to the query compound, have demonstrated significant antioxidant activity. These findings indicate the potential utility of such compounds in developing treatments for oxidative stress-related diseases (Chkirate et al., 2019).